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Compound of Interest

Compound Name: Lhf-535

Cat. No.: B608563 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers and drug development professionals working on enhancing

the oral bioavailability of LHF-535 formulations.

Frequently Asked Questions (FAQs)
Q1: What is LHF-535 and what is its mechanism of action?

LHF-535 is an investigational small-molecule antiviral agent being developed for the treatment

of Lassa fever and other hemorrhagic fevers caused by arenaviruses.[1][2] It functions as a

viral entry inhibitor by targeting the arenavirus envelope glycoprotein (GP).[2][3] LHF-535 is

thought to bind to and stabilize a pre-fusion structure of the glycoprotein, which prevents the

conformational changes necessary for the fusion of the viral and host cell membranes, thereby

inhibiting the virus from entering the host cell.[2][4]

Diagram: Proposed Mechanism of Action of LHF-535
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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